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Compound of Interest

Compound Name: 3-Oxetanemethanol

Cat. No.: B038632 Get Quote

Technical Guide: Physical Properties of 3-
Oxetanemethanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-
Oxetanemethanol (CAS No: 6246-06-6), a versatile building block in pharmaceutical and

chemical synthesis. This document outlines its boiling point and density, details the

experimental protocols for their determination, and presents a logical workflow for these

characterizations.

Core Physical Properties
The physical characteristics of 3-Oxetanemethanol are crucial for its application in synthesis,

purification, and formulation. Below is a summary of its key physical constants.

Physical Property Value Conditions

Boiling Point 204.4 °C at 760 mmHg[1]

165 °C at 23 mmHg[2]

Density 1.092 g/mL at 25 °C
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Note: The boiling point of 3-Oxetanemethanol has been reported at both atmospheric and

reduced pressures. The use of vacuum distillation, indicated by the boiling point at 23 mmHg, is

a common technique for purifying compounds that may be sensitive to high temperatures.

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail the standard methodologies for measuring the boiling point and

density of a liquid compound like 3-Oxetanemethanol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Method 1: Distillation Method

This method is suitable when a sufficient quantity of the substance is available.

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distillation

flask, a condenser, a thermometer, and a receiving flask.

Sample Preparation: The distillation flask is filled with 3-Oxetanemethanol to approximately

two-thirds of its volume, and boiling chips are added to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into

contact with the thermometer bulb before entering the condenser.

Temperature Reading: The temperature is recorded when it stabilizes. This constant

temperature, at which the liquid and vapor are in equilibrium, is the boiling point. The

atmospheric pressure should also be recorded.

Method 2: Thiele Tube Method (for small quantities)

This micro-method is ideal when only a small amount of the substance is available.

Sample Preparation: A small amount of 3-Oxetanemethanol is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed inside the test tube.
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Apparatus Setup: The test tube is attached to a thermometer and immersed in a Thiele tube

containing a high-boiling point oil.

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample uniformly.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is then discontinued.

Temperature Reading: The boiling point is the temperature at which the liquid just begins to

enter the capillary tube as the apparatus cools.

Determination of Density
Density is the mass of a substance per unit volume.

Method 1: Using a Graduated Cylinder and Balance

This is a straightforward method for determining the density of a liquid.

Mass Measurement: An empty, dry 100-mL graduated cylinder is weighed using an

electronic balance.

Volume Measurement: A specific volume of 3-Oxetanemethanol (e.g., 20-25 mL) is added

to the graduated cylinder. The volume is read precisely from the bottom of the meniscus.

Combined Mass Measurement: The graduated cylinder containing the liquid is weighed.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the combined mass. The density is then calculated by dividing the mass of the

liquid by its volume. To improve accuracy, this process can be repeated with additional

volumes of the liquid, and the average density is calculated.

Method 2: Using a Pycnometer

A pycnometer provides a more precise measurement of density.
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Calibration: The mass of a clean, dry pycnometer is determined. It is then filled with a

reference liquid of known density (e.g., deionized water) at a specific temperature, and its

mass is measured again. The volume of the pycnometer can be calculated from the mass

and density of the reference liquid.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 3-
Oxetanemethanol. Its mass is measured at the same temperature as the reference liquid.

Calculation: The mass of the 3-Oxetanemethanol is determined by subtracting the mass of

the empty pycnometer. The density is then calculated by dividing the mass of the 3-
Oxetanemethanol by the calibrated volume of the pycnometer.

Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of a chemical substance such as 3-Oxetanemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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